Cas no 66875-59-0 (3,5-Pyridinedicarboxylic acid, 1,2-dihydro-1-methyl-, dimethyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid, 1,2-dihydro-1-methyl-, dimethyl ester
• CAS No: 66875-59-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1713054
• PubChem ID: 71374966
• Update Time: 2025-04-21

3,5-Pyridinedicarboxylic acid, 1,2-dihydro-1-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,2-dihydro-1-methyl-, dimethyl ester
• dimethyl 1-methyl-2H-pyridine-3,5-dicarboxylate
• Dimethyl 1-methyl-1,2-dihydropyridine-3,5-dicarboxylate
• 66875-59-0
• DTXSID00797721

• Inchi： 1S/C10H13NO4/c1-11-5-7(9(12)14-2)4-8(6-11)10(13)15-3/h4-5H,6H2,1-3H3
• InChI Key： CPZQJEXKNNNBPR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)OC)=CN(C)C1)=O

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84